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Compound of Interest

Compound Name: 1,10-Decanediol diacrylate

Cat. No.: B083208

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,10-Decanediol
Diacrylate (DDDA) in dental resin composites. This document outlines the effects of DDDA on
the mechanical, physicochemical, and biological properties of dental resins and provides
detailed protocols for their evaluation.

Introduction to 1,10-Decanediol Diacrylate in Dental
Resins

1,10-Decanediol diacrylate (DDDA) is a long-chain, hydrophobic diacrylate monomer that
serves as a valuable component in the formulation of dental resin composites. Its chemical
structure, characterized by a flexible ten-carbon aliphatic chain capped with two reactive
acrylate groups, imparts unique properties to the final restorative material. Typically
incorporated as a co-monomer in a resin matrix, often with Bis-GMA and TEGDMA, DDDA can
be used to tailor the properties of the composite. The hydrophobic nature and flexibility of
DDDA are known to enhance wear resistance and reduce water sorption.[1] Generally, it is
used in concentrations ranging from 5-15% within the resin matrix.[1]

Key Advantages of Incorporating DDDA
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» Reduced Water Sorption and Solubility: The long, hydrophobic aliphatic chain of DDDA
decreases the overall polarity of the resin matrix, leading to lower water uptake from the oral
environment. This can improve the long-term stability and color fastness of the dental
restoration.

o Enhanced Flexibility and Toughness: The flexibility of the decanediol backbone can help to
reduce the brittleness of the highly cross-linked polymer network, potentially improving the
fracture toughness of the composite.[1]

e Lowered Polymerization Shrinkage Stress: The incorporation of higher molecular weight
monomers like DDDA can lead to a reduction in polymerization shrinkage stress, which is a
major cause of post-operative sensitivity and marginal gaps.[1]

» Improved Mechanical Properties: DDDA-based dental composites have been shown to
exhibit improved mechanical properties.[1]

Data Presentation: Physicochemical and Mechanical
Properties

The following tables summarize the expected quantitative data for dental resin composites
containing a long-chain hydrophobic dimethacrylate, similar to 1,10-decanediol diacrylate.
The data is derived from studies on commercial and experimental composites and is intended
to be illustrative of the trends observed when such monomers are incorporated.

Table 1: Mechanical Properties of Dental Resin Composites
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Composite .
Property . Mean Value Standard Deviation
Formulation
Bis-
Flexural Strength GMA/TEGDMA/Decan 1370
(MPa) ediol Dimethacrylate '
with filler
Bis-GMA/TEGDMA
86.5 -
(Control)
Bis-
Flexural Modulus GMA/TEGDMA/Decan 4173
(GPa) ediol Dimethacrylate '
with filler
Bis-GMA/TEGDMA
3.673 -

(Control)

Note: Data is illustrative and compiled from various sources on commercial and experimental

composites containing long-chain dimethacrylates.[2][3] Direct comparative studies with a

specified percentage of 1,10-decanediol diacrylate were not available in the reviewed

literature.

Table 2: Water Sorption and Solubility
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Composite Mean Value Standard Deviation
Property .
Formulation (ng/mm3) (ng/mm3)
Bis-
) GMA/UDMA/Decanedi
Water Sorption 10.6-27.1

ol Dimethacrylate with

filler

Conventional Bis-
GMA/TEGDMA based 30-40

composites

Bis-
. GMA/UDMA/Decanedi
Water Solubility ) ] <1.0
ol Dimethacrylate with

filler

Conventional Bis-
GMA/TEGDMA based 1.0-25

composites

Note: Data represents a range of values observed in studies of commercial composites
containing decanediol dimethacrylate.[4][5] The hydrophobic nature of decanediol
dimethacrylate contributes to lower water sorption.

Experimental Protocols

The following are detailed protocols for the evaluation of key properties of dental resin
composites containing 1,10-decanediol diacrylate.

Protocol 1: Flexural Strength and Modulus Testing
(Three-Point Bending)

This protocol is based on the ISO 4049 standard for polymer-based restorative materials.[6][7]

1. Specimen Preparation: a. Prepare bar-shaped specimens with dimensions of 25 mm x 2 mm
X 2 mm using a stainless steel mold. b. Pack the uncured composite material into the mold,
taking care to avoid voids. c. Cover the top and bottom surfaces of the mold with transparent
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matrix strips and glass slides to ensure flat surfaces. d. Light-cure the specimen according to
the manufacturer's instructions, typically for 20-40 seconds on both the top and bottom
surfaces. To ensure uniform polymerization, the light guide tip should be moved along the
length of the specimen. e. After curing, carefully remove the specimen from the mold and lightly
polish the edges to remove any flash. f. Store the specimens in distilled water at 37°C for 24
hours before testing.

2. Testing Procedure: a. Use a universal testing machine equipped with a three-point bending
fixture. b. Set the support span to 20 mm. c. Place the specimen on the supports, ensuring it is
centered. d. Apply a compressive load to the center of the specimen at a crosshead speed of
0.5 mm/min until fracture occurs. e. Record the fracture load (F) in Newtons.

3. Calculation: a. Flexural Strength (o) in Megapascals (MPa) is calculated using the formula: o
(3*F*1)/(2*b*h2) where:

F is the maximum load at fracture (N)

| is the span between the supports (mm)

b is the width of the specimen (mm)

h is the height of the specimen (mm) b. Flexural Modulus (E) in Gigapascals (GPa) is
calculated from the slope of the initial linear portion of the load-deflection curve.

Protocol 2: Water Sorption and Solubility

This protocol is based on the ISO 4049 standard.[8][9][10]

1. Specimen Preparation: a. Prepare at least five disc-shaped specimens for each material with
a diameter of 15 £ 0.1 mm and a thickness of 1.0 + 0.1 mm.[8] b. Cure the specimens as
described in Protocol 1. c. After curing, store the specimens in a desiccator containing freshly
dried silica gel at 37°C. d. Weigh the specimens daily on an analytical balance with an
accuracy of 0.1 mg until a constant mass (ma1) is achieved (i.e., the mass change is less than
0.1 mg in a 24-hour period).

2. Water Sorption Test: a. Immerse the dried and weighed specimens in distilled water at 37°C.
Ensure each specimen is stored in a separate container with at least 10 mL of water.[8] b. After
7 days, remove the specimens from the water, blot them dry with a soft cloth to remove surface
water, and weigh them (mz).
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3. Water Solubility Test: a. After obtaining mz, place the specimens back into the desiccator at
37°C. b. Weigh the specimens daily until a constant mass (ms) is achieved.

4. Calculation: a. Calculate the volume (V) of each specimen in mm? from its mean diameter
and thickness. b. Water Sorption (Wsp) in pg/mm? is calculated using the formula: Wsp = (m2 -
ms3) / V c. Water Solubility (Wsl) in pg/mm3 is calculated using the formula: Wsl = (m1 - ms) / V

Protocol 3: In Vitro Cytotoxicity - MTT Assay

This protocol is a standard method for assessing cell viability and the cytotoxic potential of
leachable components from dental materials.[1][11]

1. Cell Culture and Seeding: a. Culture human gingival fibroblasts (HGFs) or human dental
pulp stem cells (h(DPSCs) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with
10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified
atmosphere of 5% COz2. b. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells
per well and allow them to attach and grow for 24 hours.

2. Preparation of Material Eluates: a. Prepare disc-shaped specimens of the cured dental
composite. b. Sterilize the specimens using a suitable method (e.g., ethylene oxide or UV
irradiation). c. Immerse the specimens in a complete cell culture medium at a surface area-to-
volume ratio of 1.25 cm?/mL.[11] d. Incubate the specimens in the medium for 24 or 72 hours at
37°C to allow for the leaching of components. e. Collect the eluates and filter-sterilize them
using a 0.22 um syringe filter.

3. Cell Exposure and MTT Assay: a. Remove the old medium from the 96-well plate and
replace it with the prepared material eluates (100 pL/well). Include a negative control (fresh
medium) and a positive control (e.g., phenol-containing medium). b. Incubate the cells with the
eluates for 24 hours. c. After incubation, remove the eluates and add 100 pL of MTT solution
(0.5 mg/mL in serum-free medium) to each well. d. Incubate the plate for 2-4 hours at 37°C,
allowing viable cells to metabolize the MTT into formazan crystals. e. Carefully remove the
MTT solution and add 100 pL of dimethyl sulfoxide (DMSO) to each well to dissolve the
formazan crystals. f. Read the absorbance at 490 nm or 570 nm using a microplate reader.

4. Calculation: a. Cell Viability (%) is calculated as: (Absorbance of treated cells / Absorbance
of negative control cells) * 100
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Caption: Workflow for the preparation and evaluation of dental composites.

Signaling Pathways in Biocompatibility
The biocompatibility of dental resin monomers is often investigated through their effects on
cellular signaling pathways. While specific data for 1,10-decanediol diacrylate is limited,

common monomers like TEGDMA have been shown to induce cellular stress and inflammatory
responses through pathways such as the Mitogen-Activated Protein Kinase (MAPK) and
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Nuclear Factor-kappa B (NF-kB) pathways.[2][3][12] Further research is needed to elucidate
the specific interactions of DDDA with these pathways.

MAPK Pathway NF-kB Pathway

Resin Monomers Resin Monomers

Reactive Oxygen

Reactive Oxygen

Species (ROS) Species (ROS)

IKK Activation

NF-kB Activation

Apoptosis

Inflammatory
Response

Click to download full resolution via product page

Caption: General signaling pathways potentially affected by dental resin monomers.

Conclusion

1,10-Decanediol diacrylate is a promising co-monomer for dental resin composites, offering
the potential for improved hydrophobicity, flexibility, and reduced polymerization stress. The
protocols outlined in this document provide a framework for the systematic evaluation of these
properties. Further research is warranted to fully elucidate the quantitative effects of DDDA on
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mechanical performance, long-term stability, biocompatibility, and its specific interactions with
cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b083208#using-1-10-decanediol-
diacrylate-in-dental-resin-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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